Cas no 400078-20-8 (3-(4-Chloro-2,5-dimethylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine)

3-(4-Chloro-2,5-dimethylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine structure
400078-20-8 structure
Product Name:3-(4-Chloro-2,5-dimethylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine
CAS No:400078-20-8
MF:C19H24ClNO3S
MW:381.916763305664
CID:5710599
PubChem ID:1487316
Update Time:2023-10-14

3-(4-Chloro-2,5-dimethylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-chloro-2,5-dimethylphenyl)sulfonyl-4,6-dimethyl-2-(2-methylpropoxy)pyridine
    • AKOS005082705
    • 3-(4-chloro-2,5-dimethylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine
    • 1K-318S
    • Oprea1_541843
    • 3-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-2-isobutoxy-4,6-dimethylpyridine
    • 400078-20-8
    • 3-(4-Chloro-2,5-dimethylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine
    • Inchi: 1S/C19H24ClNO3S/c1-11(2)10-24-19-18(14(5)7-15(6)21-19)25(22,23)17-9-12(3)16(20)8-13(17)4/h7-9,11H,10H2,1-6H3
    • InChI Key: PJRQHLZAJSBVJD-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C)=C(C=C1C)S(C1C(=NC(C)=CC=1C)OCC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 381.1165425g/mol
  • Monoisotopic Mass: 381.1165425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 64.6Ų
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